![molecular formula C12H12O2Si B146891 Diphenylsilanediol CAS No. 947-42-2](/img/structure/B146891.png)
Diphenylsilanediol
Overview
Description
Diphenylsilanediol (DPSD) is a novel, organosilicon compound with a wide range of applications in the scientific and industrial fields. DPSD has a unique structure that makes it highly reactive, allowing it to be used in a variety of synthetic reactions and processes. It is also highly biocompatible, making it an attractive option for use in biomedical research and applications.
Scientific Research Applications
Optical Applications
Diphenylsilanediol (DPDO) has been utilized in the production of nano building blocks for optical applications. Vona et al. (2005) explored the reaction of DPDO with triethoxysilane in anhydrous conditions, forming mixtures of linear and cyclic condensation products. This research is significant for the development of optical waveguides, where controlling the number of residual –OH groups is crucial for performance (Vona, Trombetta, Diré, Egger, D’Ottavi, & Licoccia, 2005).
Polymer Synthesis
DPDO acts as a key intermediate in the synthesis of siloxane polymers. Schamschurin et al. (2008) described the synthesis of dimethyl- and diphenylsilanediolates, which are essential in preparing these polymers. Their characterizations were conducted using various spectroscopic techniques, highlighting the compound's role in polymer science (Schamschurin, Uhrig, Fisher, Clarke, & Matisons, 2008).
Microcapsule Formation
Steinbacher et al. (2006) demonstrated the use of DPDO in the formation of core-shell organosilicon microcapsules. This process involved the hydrolysis and condensation of dichlorodiphenylsilane, leading to microcapsules with walls consisting of amorphous poly(diphenylsiloxane) and a crystalline layer of DPDO. This technique offers potential in the controlled release of substances and encapsulation technologies (Steinbacher, Moy, Price, Cummings, Roychowdhury, Buffy, Olbricht, Haaf, & McQuade, 2006).
Polymer Modification
The modification of polymers like polydimethylsiloxane (PDMS) and polyethylene terephthalate (PET) with DPDO has been studied for improved properties. Zhang et al. (2007) synthesized difunctional PDMS using dipotassium diphenylsilanediolate, which facilitated the creation of triblock copolymers with enhanced properties. Li Wen-gang (2007) observed that DPDO-modified PET exhibited altered crystallization kinetics and improved crystallizability, indicating its role in modifying polymer properties (Zhang, Zhang, Wang, Xie, 2007), (Li Wen-gang, 2007).
Optoelectronic Applications
Loh et al. (2017) incorporated DPDO in methacrylate-based polysiloxane for optoelectronic applications. They achieved improved thermal stability and transparency, making these materials suitable for use in optoelectronics (Loh, Ng, Kumar, Ismail, & Ahmad, 2017).
Mechanism of Action
Target of Action
Diphenylsilanediol is a silanol, a class of compounds characterized by two hydroxy groups attached to a silicon atom . It has been found to act as an anticonvulsant , similar to phenytoin . This suggests that its primary targets could be voltage-gated sodium channels in neurons, which are the primary targets of phenytoin.
Mode of Action
The mode of action of this compound is not well-documented. Given its similarity to phenytoin, it may work by stabilizing the inactive state of sodium channels, thereby reducing the ability of neurons to rapidly fire. This would decrease seizure activity, similar to the action of phenytoin
Biochemical Pathways
The specific biochemical pathways affected by this compound are not clearly stated in the available literature. As an anticonvulsant, it may influence the neuronal signaling pathways by modulating the activity of sodium channels. This could potentially affect the propagation of action potentials in neurons, thereby influencing the overall excitability of the nervous system .
Result of Action
The primary known result of this compound’s action is its potential anticonvulsant effect . This implies that it could help reduce the frequency and severity of seizures, similar to other anticonvulsant drugs like phenytoin.
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is not clearly documented in the available literature. Factors such as pH, temperature, and the presence of other compounds could potentially affect its stability and activity. For instance, it has been noted that the presence of basic impurities can accelerate the condensation of the silanol groups .
Safety and Hazards
Future Directions
Diphenylsilanediol is used as a precursor in the synthesis of linear vinyl oligosiloxane resins, which can be potentially used in the fabrication of thermally resistant light-emitting diode (LED) encapsulant . It can also be used as a thiolene derived dielectric layer for organic thin film transistors .
Biochemical Analysis
Biochemical Properties
Diphenylsilanediol is known for its electrophilic properties, allowing it to undergo condensation reactions with various compounds such as acyl chlorides, ketones, and esters
Cellular Effects
It has been suggested that this compound can act as an anticonvulsant, similar to phenytoin . This suggests that it may have effects on neuronal cells and could potentially influence cell signaling pathways related to neuronal activity.
Temporal Effects in Laboratory Settings
This compound is stable under normal conditions, but the presence of basic impurities can accelerate the condensation of the silanol groups . This suggests that its effects could change over time in laboratory settings, particularly in the presence of basic compounds.
Properties
IUPAC Name |
dihydroxy(diphenyl)silane | |
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Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O2Si/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13-14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLLFKUHHDPMQFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)[Si](C2=CC=CC=C2)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
29226-39-9, 186972-90-7 | |
Record name | Diphenylsilanediol homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29226-39-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Poly[oxy(diphenylsilylene)], α-hydro-ω-hydroxy- | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=186972-90-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID3061340 | |
Record name | Diphenylsilanediol | |
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Molecular Weight |
216.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Aldrich MSDS] | |
Record name | Diphenylsilanediol | |
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CAS No. |
947-42-2 | |
Record name | Diphenylsilanediol | |
Source | CAS Common Chemistry | |
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Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Diphenylsilanediol | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000947422 | |
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Record name | Diphenylsilanediol | |
Source | DTP/NCI | |
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Record name | Silanediol, 1,1-diphenyl- | |
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Record name | Diphenylsilanediol | |
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Record name | Diphenylsilanediol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.207 | |
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Record name | DIPHENYLSILANEDIOL | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of diphenylsilanediol?
A: this compound has the molecular formula (C6H5)2Si(OH)2 and a molecular weight of 216.32 g/mol. []
Q2: What spectroscopic techniques are commonly employed to characterize this compound?
A: Researchers frequently utilize infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy (including 1H, 13C, and 29Si NMR), and mass spectrometry (MS) to characterize this compound and its derivatives. [, , , ]
Q3: Are there any unique spectroscopic features of this compound?
A: Yes, the presence of the Si-O-H group in this compound results in characteristic IR absorptions, particularly for the Si-OH stretching and bending modes. []
Q4: How does this compound impact the properties of epoxy resins when used as a modifier?
A: Studies demonstrate that incorporating this compound into epoxy resins can enhance their hygrothermal resistance, leading to lower water absorption rates and improved dielectric properties. This improvement is attributed to this compound's ability to slow down crack generation and growth within the material during hygrothermal aging. []
Q5: How does the addition of this compound affect the thermal stability of polymers like polycarbonate and poly[methyl(trifluoropropyl)siloxane]?
A: Research indicates that incorporating this compound can enhance the thermal stability of these polymers. In polycarbonate/potassium-4-(phenylsulfonyl)benzenesulfonate systems, this compound contributed to a denser and more cohesive char structure, improving flame retardancy. [] In poly[methyl(trifluoropropyl)siloxane], the introduction of this compound units increased the temperature for 5% mass loss, indicating enhanced thermal stability. []
Q6: Can this compound be used to create transparent materials for optical applications?
A: Yes, this compound has been successfully incorporated into methacrylate-based polymers to create transparent materials for optoelectronic applications. These materials demonstrate excellent transparency, thermal stability, and improved resistance to discoloration, making them suitable for use in demanding optical environments. [, ]
Q7: What is the role of this compound in the synthesis of polytitanosiloxanes?
A: this compound serves as a reactant alongside tetrabutoxytitanium in the synthesis of polytitanosiloxanes. This reaction yields oligomers composed of various molecular weights, with some being oligo-polytitanosiloxanes and others being this compound oligomers. []
Q8: Can this compound be used to prepare cyclic siloxane compounds?
A: Yes, this compound is a key starting material for the synthesis of octaphenylcyclotetrasiloxane. In this process, this compound reacts with methanol in the presence of an alkaline catalyst to produce the desired cyclic siloxane. []
Q9: Have computational methods been used to study the condensation reactions of this compound?
A: Yes, first-principles calculations have been employed to investigate the mechanism of the sol-gel reaction involving this compound and 3-methacryloxypropyltrimethoxysilane. These calculations provide insights into reaction pathways, rates, and the formation of nanosized products during the sol-gel process. []
Q10: How does the structure of this compound contribute to its observed properties?
A10: The presence of two phenyl groups and two hydroxyl groups on the central silicon atom in this compound dictates its reactivity and physical properties. The hydroxyl groups can undergo condensation reactions to form Si-O-Si linkages, leading to the formation of oligomers and polymers. The phenyl groups contribute to the material's hydrophobicity and influence its interaction with other molecules.
Q11: Are there any known toxicological concerns associated with this compound?
A: While this compound itself hasn't been extensively studied for its toxicological profile, a related compound, diphenylsilandiol, was found to have toxic side effects in dogs, particularly affecting the liver and pancreas. [, ] These findings underscore the need for careful evaluation of potential toxicity when considering this compound and its derivatives for specific applications, particularly those involving biological systems.
Q12: What analytical techniques are used to analyze this compound oligomers?
A: High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS/MS) is a powerful technique for analyzing this compound oligomers. This method allows for the separation and identification of different oligomeric species based on their molecular weight and fragmentation patterns. []
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